Cas no 99563-92-5 (4-Amino-5,5-dimethylfuran-2(5H)-one)

• Product Name: 4-Amino-5,5-dimethylfuran-2(5H)-one
• CAS No: 99563-92-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5233251
• Update Time: 2025-05-23

4-Amino-5,5-dimethylfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5,5-dimethylfuran-2(5H)-one
• 2(5H)-Furanone, 4-amino-5,5-dimethyl-

• Inchi： 1S/C6H9NO2/c1-6(2)4(7)3-5(8)9-6/h3H,7H2,1-2H3
• InChI Key： MBIWUVMIHCVSDX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(N)=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 4-Amino-5,5-dimethylfuran-2(5H)-one

4-Amino-5,5-dimethylfuran-2(5H)-one (CAS No. 99563-92-5): A Comprehensive Overview

4-Amino-5,5-dimethylfuran-2(5H)-one, also known by its CAS registry number 99563-92-5, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of furanones, which are derivatives of furan with a ketone group. The structure of 4-Amino-5,5-dimethylfuran-2(5H)-one features a five-membered aromatic ring fused with a lactone ring, along with an amino group at the 4-position and two methyl groups at the 5-position, contributing to its unique chemical properties.

The synthesis of 4-Amino-5,5-dimethylfuran-2(5H)-one typically involves multi-step organic reactions, often starting from simple precursors such as aldehydes or ketones. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. Researchers have explored various catalytic systems and reaction conditions to optimize the yield and purity of 4-Amino-5,5-dimethylfuran-2(5H)-one, ensuring its suitability for high-quality chemical formulations.

One of the most promising areas of application for 4-Amino-5,5-dimethylfuran-2(5H)-one is in drug discovery and development. The compound's structural features make it an attractive candidate for designing bioactive molecules with potential therapeutic effects. For instance, studies have shown that 4-Amino-5,5-dimethylfuran-2(5H)-one can act as a scaffold for developing anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its role as a precursor in the synthesis of more complex pharmacophores has been extensively investigated in recent years.

In the realm of materials science, 4-Amino-5,5-dimethylfuran-2(5H)-one has demonstrated potential as a building block for advanced materials such as polymers and hybrid organic-inorganic frameworks. Its ability to undergo various types of polymerization reactions under mild conditions has garnered attention from researchers working on sustainable materials development. Recent breakthroughs in this area include the use of 4-Amino-5,5-dimethylfuran-2(5H)-one in creating biodegradable polymers with tailored mechanical properties, which could find applications in packaging and biomedical devices.

The pharmacokinetic properties of 4-Amino-5,5-dimethylfuran-2(5H)-one have also been a focus of recent studies. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is crucial for evaluating its suitability as a drug candidate or a component in drug delivery systems. Researchers have employed advanced analytical techniques such as liquid chromatography-mass spectrometry (LCMS) and nuclear magnetic resonance (NMR) spectroscopy to characterize these properties comprehensively.

Moreover, the environmental impact of 4-Amino-